Cas no 2976-34-3 (Methyl 2-nitrophenyl sulphone)

• Product Name: Methyl 2-nitrophenyl sulphone
• CAS No: 2976-34-3
• MF: C₇H₇NO₄S
• MW: 201.199780702591
• MDL: MFCD12828669
• CID: 1443381
• PubChem ID: 11735806
• Update Time: 2025-04-20

Methyl 2-nitrophenyl sulphone Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(methylsulfonyl)-2-nitro-
• Methyl 2-Nitrophenyl Sulfone
• 1-(methylsulfonyl)-2-nitrobenzene
• METHYL 2-NITROPHENYL SULPHONE
• 1-methanesulfonyl-2-nitrobenzene
• 2-Methylsulfonylnitrobenzene
• 2-Methylsulfonyinitrobenzene
• 1-methylsulfonyl-2-nitrobenzene
• VAUDOALZTARJIW-UHFFFAOYSA-N
• OR18540
• FCH1377220
• SY131091
• 2976-34-3
• SCHEMBL2913624
• T72247
• M2927
• AKOS026673649
• PS-4060
• CS-0161878
• MFCD12828669
• A919312
• Methyl 2-nitrophenyl sulphone

• MDL： MFCD12828669
• Inchi： 1S/C7H7NO4S/c1-13(11,12)7-5-3-2-4-6(7)8(9)10/h2-5H,1H3
• InChI Key： VAUDOALZTARJIW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 201.01000
• Monoisotopic Mass: 201.00957888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 88.3

Experimental Properties

• Melting Point: 105.0 to 109.0 deg-C
• PSA: 88.34000
• LogP: 2.60230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes